Cas no 56473-67-7 (4,9-Dihydroxy-alpha-lapachone)

4,9-Dihydroxy-alpha-lapachone is a bioactive quinone compound derived from the natural product alpha-lapachone. It exhibits notable redox properties, making it a subject of interest in biochemical and pharmacological research. The presence of hydroxyl groups at the 4 and 9 positions enhances its reactivity and potential for forming stable intermediates in redox cycles. This compound has demonstrated promising activity in studies involving oxidative stress modulation and selective cytotoxicity, particularly in cancer cell models. Its structural features also suggest utility as a scaffold for further chemical derivatization. Researchers value it for its well-defined molecular structure and reproducible behavior in experimental settings.

4,9-Dihydroxy-alpha-lapachone structure

Product Name:4,9-Dihydroxy-alpha-lapachone

CAS No:56473-67-7

MF:C₁₅H₁₄O₅

MW:274.26866

CID:836839

PubChem ID:44575422

Update Time:2025-06-07

4,9-Dihydroxy-alpha-lapachone Chemical and Physical Properties

Names and Identifiers

- [S,(+)]-3,4-Dihydro-4,9-dihydroxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione
- 4,9-Dihydroxy-alpha-lapachone
- (4S)-4,9-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5 ,10-dione
- 4,9-DIHYDROXY-ALPHALAPACHONE
- AKOS032948772
- CS-0017771
- Catalpa NP 1
- 56473-67-7
- 7-Bromo-2-oxindole/7-Bromo-1,3-dihydro-2H-indol-2-one
- starbld0008575
- (4S)-4,9-dihydroxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
- 2H-Naphtho[2,3-b]pyran-5,10-dione,3,4-dihydro-4,9-dihydroxy-2,2-dimethyl-,(S)-
- HY-N1886
- Catalpanp-1
- (S)-4,9-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5,10-dione
- CHEMBL506049
- FS-10021
- [ "" ]
- DA-70047
- (4S)-4,9-dihydroxy-2,2-dimethyl-3,4-dihydrobenzo(g)chromene-5,10-dione
- (4S)-4,9-DIHYDROXY-2,2-DIMETHYL-3H,4H-NAPHTHO[2,3-B]PYRAN-5,10-DIONE
- Inchi： InChI=1S/C15H14O5/c1-15(2)6-9(17)11-12(18)7-4-3-5-8(16)10(7)13(19)14(11)20-15/h3-5,9,16-17H,6H2,1-2H3/t9-/m0/s1
- InChI Key： KGIQEUTUJPXAKQ-VIFPVBQESA-N
- SMILES： CC1(CC(C2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O)O)C

Computed Properties

Exact Mass: 274.08400
Monoisotopic Mass: 274.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 504
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 83.8Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.5±0.1 g/cm3
Boiling Point: 495.3±45.0 °C at 760 mmHg
Flash Point: 190.0±22.2 °C
PSA: 83.83000
LogP: 1.58510
Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,9-Dihydroxy-alpha-lapachone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

4,9-Dihydroxy-alpha-lapachone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3019-1 mg	4,9-Dihydroxy-alpha-lapachone	56473-67-7		1mg	￥2355.00	2022-03-01
TargetMol Chemicals	TN3019-5mg	4,9-Dihydroxy-alpha-lapachone	56473-67-7		5mg	￥ 3230	2024-07-20
TargetMol Chemicals	TN3019-5 mg	4,9-Dihydroxy-alpha-lapachone	56473-67-7	98%	5mg	￥ 3,230	2023-07-11
TargetMol Chemicals	TN3019-1 mL * 10 mM (in DMSO)	4,9-Dihydroxy-alpha-lapachone	56473-67-7	98%	1 mL * 10 mM (in DMSO)	￥ 3330	2023-09-15
A2B Chem LLC	AG74758-5mg	[S,(+)]-3,4-Dihydro-4,9-dihydroxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione	56473-67-7		5mg	$577.00	2024-04-19
TargetMol Chemicals	TN3019-1 ml * 10 mm	4,9-Dihydroxy-alpha-lapachone	56473-67-7		1 ml * 10 mm	￥ 3330	2024-07-20
TargetMol Chemicals	TN3019-5mg	4,9-Dihydroxy-alpha-lapachone	56473-67-7		5mg	￥ 3230	2024-07-24
TargetMol Chemicals	TN3019-1 ml * 10 mm	4,9-Dihydroxy-alpha-lapachone	56473-67-7		1 ml * 10 mm	￥ 3330	2024-07-24